Cas no 285995-01-9 (4-(4-bromobenzenesulfonyl)piperidine)

• Product Name: 4-(4-bromobenzenesulfonyl)piperidine
• CAS No: 285995-01-9
• MF: C₁₁H₁₄BrNO₂S
• MW: 304.203361034393
• MDL: MFCD13192679
• CID: 2142856
• PubChem ID: 2761070
• Update Time: 2025-05-20

4-(4-bromobenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenylsulfonyl)piperidine
• JLFNPSVUHQMQHA-UHFFFAOYSA-N
• 4-(4-Bromophenylsulphonyl)piperidine
• 4-(4-Bromo-benzenesulfonyl)-piperidine
• BC4157613
• 4-[(4-BROMOPHENYL)SULFONYL]PIPERIDINE
• 4-(4-bromobenzenesulfonyl)piperidine

• MDL： MFCD13192679
• Inchi： 1S/C11H14BrNO2S/c12-9-1-3-10(4-2-9)16(14,15)11-5-7-13-8-6-11/h1-4,11,13H,5-8H2
• InChI Key： JLFNPSVUHQMQHA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Topological Polar Surface Area: 54.6

Additional information on 4-(4-bromobenzenesulfonyl)piperidine

Introduction to 4-(4-bromobenzenesulfonyl)piperidine (CAS No. 285995-01-9)

4-(4-bromobenzenesulfonyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 285995-01-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl piperidines, which are known for their versatile applications in drug discovery and development. The structural motif of 4-bromobenzenesulfonyl)piperidine features a piperidine ring substituted with a 4-bromobenzenesulfonyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of 4-(4-bromobenzenesulfonyl)piperidine lies in its potential as a building block for designing novel therapeutic agents. Piperidine derivatives are widely recognized for their role in modulating biological pathways, particularly in the development of central nervous system (CNS) drugs, anti-inflammatory agents, and anticancer compounds. The presence of the bromine atom in the benzenesulfonyl group enhances the reactivity of the molecule, facilitating further functionalization and enabling the construction of more complex structures.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonyl piperidines in addressing unmet medical needs. For instance, studies have demonstrated that modifications at the piperidine core can significantly influence pharmacokinetic properties, such as solubility and metabolic stability. The introduction of electron-withdrawing groups like the sulfonyl moiety can enhance binding affinity to biological targets, thereby improving drug efficacy. This has led to increased interest in 4-(4-bromobenzenesulfonyl)piperidine as a precursor for high-value pharmaceuticals.

In the context of drug discovery, 4-(4-bromobenzenesulfonyl)piperidine has been explored as a key intermediate in synthesizing small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases play crucial roles in numerous disease pathways, and inhibiting their activity can lead to therapeutic benefits. The sulfonyl group in 4-(4-bromobenzenesulfonyl)piperidine provides a suitable scaffold for designing molecules that can interact with these enzymes through hydrogen bonding and hydrophobic interactions.

One notable application of 4-(4-bromobenzenesulfonyl)piperidine is in the development of kinase inhibitors. Kinases are involved in signal transduction pathways that regulate cell growth, differentiation, and survival. Dysregulation of these pathways is associated with various diseases, including cancer and inflammatory disorders. By incorporating 4-(4-bromobenzenesulfonyl)piperidine into drug candidates, researchers aim to develop selective inhibitors that can modulate kinase activity without significant off-target effects.

The bromine atom in 4-(4-bromobenzenesulfonyl)piperidine also facilitates cross-coupling reactions, which are essential for constructing complex molecular architectures. Techniques such as Suzuki-Miyaura coupling and Buchwald-Hartwig coupling allow for the introduction of aryl or heteroaryl groups at specific positions on the piperidine ring. These reactions are widely used in pharmaceutical synthesis due to their high yields and regioselectivity.

Recent studies have also explored the use of 4-(4-bromobenzenesulfonyl)piperidine in designing ligands for G-protein coupled receptors (GPCRs). GPCRs are membrane receptors that mediate cellular responses to external stimuli, making them attractive targets for drug development. By optimizing the structure of 4-(4-bromobenzenesulfonyl)piperidine, researchers can develop ligands that bind selectively to specific GPCRs, leading to improved therapeutic outcomes.

The versatility of 4-(4-bromobenzenesulfonyl)piperidine extends to its use as a precursor for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. The sulfonyl group provides a site for introducing additional functional moieties that can enhance binding affinity and stability.

In conclusion, 4-(4-bromobenzenesulfonyl)piperidine (CAS No. 285995-01-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various disease pathways. As research continues to uncover new applications for sulfonyl piperidines, compounds like 4-(4-bromobenzenesulfonyl)piperidine will remain at the forefront of medicinal chemistry innovation.